CAY10706
CAY10706
CAY10706 is a ligustrazine-curcumin hybrid that promotes intracellular reactive oxygen species accumulation preferentially in lung cancer cells. It has been shown to inhibit the proliferation of drug-sensitive (A549 (IC50 = 2.19 µM), SPC-A-1 (IC50 = 3.12 µM), LTEP-G-2 (IC50 = 2.88 µM)) and drug-resistant (A549/DDP (IC50 = 0.6 µM)) lung cancer cells but demonstrates little effect on non-tumor lung epithelial-like cells (HBE (IC50 = 21.34 µM)). CAY10706 can suppress the thioredoxin reductase system and inhibit the NF-κB, Akt, and ERK signaling.
Brand Name:
Vulcanchem
CAS No.:
1881270-27-4
VCID:
VC0162100
InChI:
InChI=1S/C19H20N2O3/c1-12-13(2)21-17(14(3)20-12)9-8-16(22)7-5-15-6-10-18(23)19(11-15)24-4/h5-11,23H,1-4H3/b7-5+,9-8+
SMILES:
CC1=C(N=C(C(=N1)C)C=CC(=O)C=CC2=CC(=C(C=C2)O)OC)C
Molecular Formula:
C19H20N2O3
Molecular Weight:
324.4
CAY10706
CAS No.: 1881270-27-4
Reference Standards
VCID: VC0162100
Molecular Formula: C19H20N2O3
Molecular Weight: 324.4
| CAS No. | 1881270-27-4 |
|---|---|
| Product Name | CAY10706 |
| Molecular Formula | C19H20N2O3 |
| Molecular Weight | 324.4 |
| IUPAC Name | (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(3,5,6-trimethylpyrazin-2-yl)penta-1,4-dien-3-one |
| Standard InChI | InChI=1S/C19H20N2O3/c1-12-13(2)21-17(14(3)20-12)9-8-16(22)7-5-15-6-10-18(23)19(11-15)24-4/h5-11,23H,1-4H3/b7-5+,9-8+ |
| Standard InChIKey | FVCYSHIIMOFVLY-ZIRGRKGMSA-N |
| SMILES | CC1=C(N=C(C(=N1)C)C=CC(=O)C=CC2=CC(=C(C=C2)O)OC)C |
| Description | CAY10706 is a ligustrazine-curcumin hybrid that promotes intracellular reactive oxygen species accumulation preferentially in lung cancer cells. It has been shown to inhibit the proliferation of drug-sensitive (A549 (IC50 = 2.19 µM), SPC-A-1 (IC50 = 3.12 µM), LTEP-G-2 (IC50 = 2.88 µM)) and drug-resistant (A549/DDP (IC50 = 0.6 µM)) lung cancer cells but demonstrates little effect on non-tumor lung epithelial-like cells (HBE (IC50 = 21.34 µM)). CAY10706 can suppress the thioredoxin reductase system and inhibit the NF-κB, Akt, and ERK signaling. |
| Synonyms | (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(3,5,6-trimethyl-2-pyrazinyl)-1,4-pentadien-3-one |
| Reference | 1.Ai, Y.,Zhu, B.,Ren, C., et al. Discovery of new monocarbonyl ligustrazine-curcumin hybrids for intervention of drug-sensitive and drug-resistant lung cancer. J. Med. Chem. 59(5), 1747-1760 (2016). |
| PubChem Compound | 129522090 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume